1-cyclopentylidene-N,N-dimethylmethanamine

• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol
• IUPAC Name: 1-cyclopentylidene-N,N-dimethylmethanamine
• InChI: InChI=1S/C8H15N/c1-9(2)7-8-5-3-4-6-8/h7H,3-6H2,1-2H3
• InChI Key: NYYBFRWAOWGWOT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C1CCCC1

Description

1-cyclopentylidene-N,N-dimethylmethanamine is a chemical compound with the molecular formula C8H15N It is known for its unique structure, which includes a cyclopentylidene group attached to a dimethylmethanamine moiety

Preparation Methods

The synthesis of 1-cyclopentylidene-N,N-dimethylmethanamine typically involves the reaction of cyclopentanone with N,N-dimethylformamide dimethyl acetal under specific conditions. The reaction is carried out in the presence of a catalyst, such as an acid or base, to facilitate the formation of the desired product. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

1-cyclopentylidene-N,N-dimethylmethanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidation products.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents such as hydrogen or metal hydrides.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents for these reactions include halogens, acids, and bases.

Condensation: The compound can participate in condensation reactions, forming larger molecules by combining with other compounds.

The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-cyclopentylidene-N,N-dimethylmethanamine has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of heterocyclic compounds.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-cyclopentylidene-N,N-dimethylmethanamine involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to act as both an electrophile and a nucleophile, enabling it to participate in various chemical reactions. Its effects are mediated through its ability to form stable complexes with other molecules, influencing their reactivity and function .

Comparison with Similar Compounds

1-cyclopentylidene-N,N-dimethylmethanamine can be compared with other similar compounds, such as:

N,N-dimethylformamide dimethyl acetal: This compound shares a similar structure and is used in similar applications, but it lacks the cyclopentylidene group.

Cyclopentylamine: This compound contains the cyclopentyl group but differs in its amine structure.

Dimethylamine: A simpler compound with only the dimethylamine group, lacking the cyclopentylidene moiety.

The uniqueness of this compound lies in its combination of the cyclopentylidene and dimethylmethanamine groups, which confer distinct chemical properties and reactivity .